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Compound of Interest

Compound Name: NS004

Cat. No.: B1680083

Introduction

NSO004 is a research compound identified as a potent activator of the large-conductance Ca2+-
activated potassium channels (BK channels or BKCa).[1][2][3] These channels are crucial
regulators of neuronal excitability and smooth muscle tone.[4] By activating BK channels,
NS004 can modulate cellular membrane potential, leading to a range of physiological effects.[4]
The compound has been investigated for its potential therapeutic applications, including in
conditions such as cystic fibrosis and as an inhibitor of mitochondrial function in glioma cells.
This document provides an overview of the available information on NS004 and outlines
general protocols for its use in preclinical research.

Chemical Information:

e |[UPAC Name: 1-(5-chloro-2-hydroxyphenyl)-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-
2-one

e CAS Number: 141797-92-4
e Mechanism of Action: BK channel activator[1][3]

Preclinical Data: Dosage and Administration

Note: Extensive literature searches did not yield specific quantitative data on the dosage and
administration of NS004 in preclinical in vivo models. The information available is primarily from
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in vitro studies. Researchers should perform dose-ranging and toxicity studies to determine the

appropriate dosage and administration route for their specific animal model and experimental

goals.

In Vitro Studies

The following table summarizes the concentrations of NS004 used in published in vitro

experiments. This data can serve as a starting point for designing in vivo studies.

CelllTissue Type

Concentration
Range

Observed Effect Reference

Porcine coronary
arterial cells

0.5 - 50 pM

Concentration-

dependent

augmentation of

whole-cell K+ current.
Moderate inhibition at [5]
0.5-10 uM and robust
stimulation at 50 uM
depending on holding

potential.

Guinea-pig isolated

trachea

0.1 - 30 pM

Concentration-related
relaxations on the [2]

spontaneous tone.

Human glioma LN229
cells

EC50: 5.4+/-0.8 uM

Decrease in
mitochondrial
membrane potential
and inhibition of the
mitochondrial

respiratory chain.

GH3 cells and rat

brain channels (in lipid

Not specified

Increased channel
mean open time,
decreased intermittent

[1]3]

time, and increased

bilayers) )
voltage/calcium
sensitivity.
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Signaling Pathway

NS004 exerts its effects primarily through the activation of BK channels. The following diagram
illustrates the general signaling pathway.
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Caption: Signaling pathway of NS004.

Experimental Protocols

General Protocol for In Vitro Patch-Clamp
Electrophysiology

This protocol is a general guideline for assessing the effect of NS004 on BK channels in
isolated cells, based on methodologies described in the literature.[5]

1. Cell Preparation:

« |solate single smooth muscle cells from the tissue of interest (e.g., porcine coronary artery)
using enzymatic digestion.
e Maintain the cells in a suitable physiological saline solution.

2. Patch-Clamp Recording:

o Use the whole-cell patch-clamp technique to record potassium currents (IK).

» Hold the cell membrane potential at a desired level (e.g., -60 mV or 0 mV) to observe state-
dependent effects.

o Apply depolarizing voltage steps to elicit outward K+ currents.

3. Application of NS004:
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e Prepare stock solutions of NS004 in a suitable solvent (e.g., DMSO).

¢ Dilute the stock solution to the desired final concentrations (e.g., 0.5 uM to 50 pM) in the
extracellular recording solution.

» Perfuse the cells with the NS004-containing solution and record the changes in IK.

4. Data Analysis:

+ Measure the amplitude and kinetics of the K+ currents before and after the application of
NS004.
¢ Construct concentration-response curves to determine the potency (EC50) of NS004.

Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for investigating the effects of NS004 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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